![molecular formula C16H16N4O B4238834 2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide](/img/structure/B4238834.png)
2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide
Overview
Description
2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide, also known as BTTAA, is a chemical compound that has gained significant attention in scientific research due to its potential as a corrosion inhibitor and its ability to improve the performance of various materials.
Mechanism of Action
The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide as a corrosion inhibitor involves the formation of a protective layer on the metal surface, which prevents corrosion from occurring. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide molecules adsorb onto the metal surface, forming a film that acts as a barrier to corrosive agents. The film is stable and durable, providing long-term protection against corrosion.
Biochemical and Physiological Effects
2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-irritating to the skin and eyes. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide is also biodegradable, making it an environmentally friendly option for corrosion inhibition.
Advantages and Limitations for Lab Experiments
2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide has several advantages for lab experiments, including its high purity and stability, which allows for accurate and consistent results. It is also relatively easy to synthesize and has a low cost compared to other corrosion inhibitors. However, 2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide has some limitations, such as its limited solubility in water, which can make it difficult to use in certain applications.
Future Directions
For research on 2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide include the development of more efficient synthesis methods and the investigation of its potential use in biomedical applications.
Scientific Research Applications
2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide has been extensively studied for its potential as a corrosion inhibitor in various industries, including oil and gas, automotive, and aerospace. It has been shown to effectively inhibit the corrosion of metals such as steel, copper, and aluminum in different environments, including acidic and alkaline solutions. 2-(1H-1,2,3-benzotriazol-1-yl)-N-(4-methylphenyl)propanamide has also been investigated for its ability to improve the performance of materials, such as polymers and coatings, by enhancing their mechanical and thermal properties.
properties
IUPAC Name |
2-(benzotriazol-1-yl)-N-(4-methylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O/c1-11-7-9-13(10-8-11)17-16(21)12(2)20-15-6-4-3-5-14(15)18-19-20/h3-10,12H,1-2H3,(H,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUNDHXHDXNGOMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(C)N2C3=CC=CC=C3N=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzotriazol-1-yl)-N-(4-methylphenyl)propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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